Cas no 72474-33-0 (Benzofuran,2-cyclopropyl-)

2-Cyclopropylbenzofuran is a heterocyclic organic compound featuring a benzofuran core substituted with a cyclopropyl group at the 2-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic effects, influencing reactivity and stability in various applications. Its rigid framework is advantageous in the design of bioactive molecules, particularly in medicinal chemistry for developing receptor modulators or enzyme inhibitors. The compound's well-defined aromatic and aliphatic characteristics also facilitate its use in material science, such as in the synthesis of specialized polymers or optoelectronic materials. High purity and consistent quality are critical for reproducible results in research and industrial processes.

Benzofuran,2-cyclopropyl- structure

Product Name:Benzofuran,2-cyclopropyl-

CAS No:72474-33-0

MF:C₁₁H₁₀O

MW:158.196503162384

CID:549618

PubChem ID:12528043

Update Time:2025-10-31

Benzofuran,2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

- Benzofuran,2-cyclopropyl-
- 72474-33-0
- 2-Cyclopropyl-1-benzofuran
- SCHEMBL19756712
- 2-Cyclopropylbenzofuran
- Inchi： 1S/C11H10O/c1-2-4-10-9(3-1)7-11(12-10)8-5-6-8/h1-4,7-8H,5-6H2
- InChI Key： YBKXQPLCZJHIPQ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C=C1C1CC1

Computed Properties

Exact Mass: 158.0732
Monoisotopic Mass: 158.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 13.1Å²

Experimental Properties

PSA: 13.14

Benzofuran,2-cyclopropyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM524535-1g	2-Cyclopropylbenzofuran	72474-33-0	97%	1g	$666	2024-07-24

Benzofuran,2-cyclopropyl- Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Related Categories

Additional information on Benzofuran,2-cyclopropyl-

Introduction to Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) and Its Emerging Applications in Chemical Biology

Benzofuran,2-cyclopropyl-, identified by the Chemical Abstracts Service Number (CAS No.) 72474-33-0, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system, which serves as a privileged scaffold in medicinal chemistry. The presence of a cyclopropyl substituent at the 2-position introduces additional conformational constraints and electronic effects, making it a versatile building block for the design of novel bioactive molecules.

The structural motif of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has been extensively explored in recent years for its potential applications in drug discovery. The benzofuran core is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The cyclopropyl group, a small but potent functional moiety, enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development.

Recent studies have highlighted the significance of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have demonstrated its efficacy in inhibiting enzymes involved in cancer progression by modulating key signaling pathways such as the PI3K/Akt and MAPK cascades. The cyclopropyl substituent plays a crucial role in optimizing the binding interactions with these enzymatic targets, thereby enhancing the therapeutic potential of the compound.

In addition to its role in oncology research, Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has been investigated for its antimicrobial properties. Emerging evidence suggests that this compound can disrupt bacterial cell membranes and inhibit essential metabolic processes, making it a promising candidate for the development of novel antibiotics. The unique combination of structural features in Benzofuran,2-cyclopropyl- allows it to interact with bacterial targets that are often resistant to conventional antibiotics, offering a novel approach to combat antibiotic-resistant strains.

The synthesis of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has also been refined through advanced chemical methodologies. Modern synthetic approaches leverage transition metal catalysis and asymmetric reactions to achieve high yields and enantioselectivity. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification and drug-like property optimization.

Another area where Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has shown promise is in neurodegenerative disease research. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The cyclopropyl group contributes to its ability to penetrate biological membranes efficiently, which is crucial for therapeutic applications targeting central nervous system disorders.

The pharmacokinetic profile of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has been thoroughly characterized to ensure its suitability for clinical development. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it could be developed into a viable therapeutic agent with good bioavailability and reduced toxicity.

In conclusion,Benzofuran,2-cyclopropyl-(CAS No.72474^–33^–0) represents a significant advancement in chemical biology with diverse applications across multiple therapeutic areas. Its unique structural features and pharmacological properties make it an invaluable scaffold for drug discovery efforts aimed at addressing unmet medical needs.